Cas no 1783718-69-3 (ethyl 4-(aminooxy)methylpiperidine-1-carboxylate)

• Product Name: ethyl 4-(aminooxy)methylpiperidine-1-carboxylate
• CAS No: 1783718-69-3
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 6055495
• PubChem ID: 84117864
• Update Time: 2025-10-30

ethyl 4-(aminooxy)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(aminooxy)methylpiperidine-1-carboxylate
• ethyl 4-[(aminooxy)methyl]piperidine-1-carboxylate
• 1783718-69-3
• EN300-1733086

• Inchi： 1S/C9H18N2O3/c1-2-13-9(12)11-5-3-8(4-6-11)7-14-10/h8H,2-7,10H2,1H3
• InChI Key： ABPDKSATMZAHRT-UHFFFAOYSA-N
• SMILES： O(CC1CCN(C(=O)OCC)CC1)N

Computed Properties

• Exact Mass: 202.13174244g/mol
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.8Ų

Additional information on ethyl 4-(aminooxy)methylpiperidine-1-carboxylate

Professional Introduction to Ethyl 4-(aminooxy)methylpiperidine-1-carboxylate (CAS No. 1783718-69-3)

Ethyl 4-(aminooxy)methylpiperidine-1-carboxylate, a compound with the chemical formula C₁₁H₁₈N₂O₃, is a significant molecule in the field of pharmaceutical chemistry and drug development. This compound, identified by its unique CAS No. 1783718-69-3, has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of both an amine oxide and a piperidine ring makes it a versatile intermediate for synthesizing more complex molecules, particularly in the realm of bioactive compounds.

The chemical structure of Ethyl 4-(aminooxy)methylpiperidine-1-carboxylate consists of a piperidine core substituted with an ethyl ester group at the 1-position and an N-(2-hydroxyethyl)amine moiety at the 4-position. This arrangement imparts unique electronic and steric properties that can be exploited in drug design. The amine oxide group, for instance, is known for its ability to enhance solubility and bioavailability of drugs, making it a valuable feature in pharmaceutical formulations.

In recent years, there has been growing interest in the development of novel piperidine-based compounds due to their demonstrated efficacy in various therapeutic areas. Piperidine derivatives are frequently found in active pharmaceutical ingredients (APIs) due to their favorable pharmacokinetic properties and biological activity. Ethyl 4-(aminooxy)methylpiperidine-1-carboxylate is no exception and has been explored as a building block for more complex molecules with potential therapeutic benefits.

One of the most compelling aspects of Ethyl 4-(aminooxy)methylpiperidine-1-carboxylate is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop compounds with potential applications in central nervous system (CNS) disorders, cardiovascular diseases, and inflammation. The amine oxide group, in particular, has been shown to modulate enzyme activity and receptor binding, which are critical factors in drug design.

The synthesis of Ethyl 4-(aminooxy)methylpiperidine-1-carboxylate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the preparation of a piperidine derivative followed by functionalization at the 4-position with an N-(2-hydroxyethyl)amine group. The introduction of the ethyl ester at the 1-position can be achieved through esterification reactions, which are well-established in organic chemistry.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of Ethyl 4-(aminooxy)methylpiperidine-1-carboxylate. These improvements have not only reduced costs but also enhanced the purity of the final product, making it more suitable for preclinical and clinical studies. The ability to produce high-quality intermediates like this compound is crucial for advancing drug discovery efforts.

In addition to its synthetic significance, Ethyl 4-(aminooxy)methylpiperidine-1-carboxylate has been studied for its potential biological activities. Preclinical studies have suggested that derivatives of this compound may exhibit properties such as receptor antagonism and enzyme inhibition. These findings have prompted further investigation into its pharmacological profile and potential therapeutic applications.

The versatility of Ethyl 4-(aminooxy)methylpiperidine-1-carboxylate lies in its ability to serve as a scaffold for designing novel drugs. By modifying different parts of its structure, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. This flexibility makes it an attractive candidate for drug development programs targeting various diseases.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of Ethyl 4-(aminooxy)methylpiperidine-1-carboxylate. These tools allow researchers to predict how different modifications will affect the compound's biological activity, thereby accelerating the drug discovery process. By integrating experimental data with computational insights, scientists can make more informed decisions about which derivatives to pursue further.

Ethyl 4-(aminooxy)methylpiperidine-1-carboxylate also represents an important example of how structural diversity can lead to novel therapeutic entities. The combination of a piperidine ring with an amine oxide group creates unique chemical and biological properties that are not easily replicated by other classes of compounds. This underscores the importance of exploring diverse chemical spaces in drug discovery.

The future prospects for Ethyl 4-(aminooxy)methylpiperidine-1-carboxylate are promising, given its potential as a building block for new drugs. As research continues to uncover new biological targets and therapeutic strategies, compounds like this will play an increasingly important role in addressing unmet medical needs. The continued development of efficient synthetic routes will further enhance its utility in pharmaceutical research.